Cas no 1936641-25-6 (Pentane, 3-(bromomethyl)-1,1,1-trifluoro-3-methyl-)

• Product Name: Pentane, 3-(bromomethyl)-1,1,1-trifluoro-3-methyl-
• CAS No: 1936641-25-6
• MF: C₇H₁₂BrF₃
• MW: 233.069392204285
• CID: 5283855
• Update Time: 2025-11-02

Pentane, 3-(bromomethyl)-1,1,1-trifluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentane, 3-(bromomethyl)-1,1,1-trifluoro-3-methyl-

• Inchi： 1S/C7H12BrF3/c1-3-6(2,5-8)4-7(9,10)11/h3-5H2,1-2H3
• InChI Key： LDXOBFRWIUDPIO-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)CC(CBr)(C)CC

Additional information on Pentane, 3-(bromomethyl)-1,1,1-trifluoro-3-methyl-

Comprehensive Overview of Pentane, 3-(bromomethyl)-1,1,1-trifluoro-3-methyl- (CAS No. 1936641-25-6)

Pentane, 3-(bromomethyl)-1,1,1-trifluoro-3-methyl- (CAS No. 1936641-25-6) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure, plays a crucial role in various synthetic processes. The presence of both a bromomethyl group and a trifluoromethyl group in its structure makes it a versatile intermediate for the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development, agrochemicals, and advanced material science.

The molecular formula of Pentane, 3-(bromomethyl)-1,1,1-trifluoro-3-methyl- is C7H12BrF3, and it is classified under the category of halogenated hydrocarbons. The compound's unique properties, such as its reactivity and stability under various conditions, make it a valuable asset in organic synthesis. One of the key features of this compound is its ability to act as a building block for the introduction of trifluoromethyl groups into target molecules, a functionality that is highly sought after in medicinal chemistry due to its ability to enhance the metabolic stability and bioavailability of pharmaceutical compounds.

In recent years, the demand for Pentane, 3-(bromomethyl)-1,1,1-trifluoro-3-methyl- has surged, driven by its applications in the development of novel therapeutics. For instance, the trifluoromethyl group is a common motif in many FDA-approved drugs, and the ability to efficiently incorporate this group into drug candidates is a major focus of modern pharmaceutical research. This compound is particularly useful in the synthesis of small molecule inhibitors, which are critical in the treatment of diseases such as cancer, autoimmune disorders, and infectious diseases.

Another area where Pentane, 3-(bromomethyl)-1,1,1-trifluoro-3-methyl- finds application is in the agrochemical industry. The introduction of fluorine atoms into agrochemicals can significantly improve their efficacy and environmental profile. This compound serves as a key intermediate in the synthesis of herbicides, insecticides, and fungicides that are designed to be more effective and less harmful to non-target organisms. The growing emphasis on sustainable agriculture and the need for eco-friendly pest control solutions have further amplified the importance of this compound.

From a synthetic chemistry perspective, Pentane, 3-(bromomethyl)-1,1,1-trifluoro-3-methyl- offers several advantages. Its reactivity allows for selective transformations, enabling chemists to construct complex molecular architectures with high precision. The compound's stability also ensures that it can be stored and handled with relative ease, making it a practical choice for industrial-scale applications. Additionally, the presence of the bromomethyl group provides a convenient handle for further functionalization, allowing for the creation of diverse derivatives with tailored properties.

The market for Pentane, 3-(bromomethyl)-1,1,1-trifluoro-3-methyl- is expected to grow steadily in the coming years, fueled by advancements in synthetic methodologies and the increasing demand for fluorinated compounds. Companies specializing in fine chemicals and custom synthesis are actively investing in the production and distribution of this compound to meet the needs of their clients. Furthermore, academic institutions and research organizations are exploring new applications for this compound, contributing to a deeper understanding of its potential.

In conclusion, Pentane, 3-(bromomethyl)-1,1,1-trifluoro-3-methyl- (CAS No. 1936641-25-6) is a highly valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it an indispensable tool for chemists and researchers. As the demand for fluorinated compounds continues to rise, this compound is poised to play an even more significant role in the development of innovative solutions across various industries.